3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid

• IUPAC Name: 3-[(4-chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid
• InChI: InChI=1S/C13H15ClFNO3/c1-8(2)16(6-5-12(17)18)13(19)9-3-4-10(14)11(15)7-9/h3-4,7-8H,5-6H2,1-2H3,(H,17,18)
• InChI Key: JFPKQHNAAJJZKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC(=O)O)C(=O)C1=CC(=C(C=C1)Cl)F
• Molecular Formula: C13H15ClFNO3
• Molecular Weight: 287.71 g/mol

Description

3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid, also known as CF3-PAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid acts as a competitive inhibitor of DPP-4, binding to the active site of the enzyme and preventing it from cleaving incretin hormones. Incretin hormones are involved in the regulation of glucose metabolism and are degraded by DPP-4. By inhibiting DPP-4, 3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid increases the levels of these hormones, leading to increased insulin secretion and improved glucose tolerance.
Biochemical and Physiological Effects:
3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid has been shown to improve glucose tolerance and insulin secretion in animal models of type 2 diabetes. It has also been shown to reduce inflammation and oxidative stress, which are associated with the development of diabetes complications such as cardiovascular disease and nephropathy.

Advantages and Limitations for Lab Experiments

3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid is a useful tool for studying the role of DPP-4 in glucose metabolism and the potential therapeutic applications of DPP-4 inhibitors. However, it has limitations in terms of its specificity for DPP-4 and its potential off-target effects. It is important to use appropriate controls and to interpret results with caution.

Future Directions

Future research on 3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid could focus on improving its specificity for DPP-4 and reducing its potential off-target effects. It could also explore its potential applications in the treatment of other metabolic disorders such as obesity and non-alcoholic fatty liver disease. Additionally, research could investigate the potential use of 3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid in combination with other drugs for the treatment of type 2 diabetes and its complications.

Synthesis Methods

3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid is synthesized using a multi-step process that involves the reaction of 4-chloro-3-fluorobenzoyl chloride with isopropylamine to form 3-[(4-chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid chloride. The resulting compound is then treated with sodium hydroxide to obtain 3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid.

Scientific Research Applications

3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This inhibition leads to increased insulin secretion and improved glucose tolerance, making 3-[(4-Chloro-3-fluorobenzoyl)-propan-2-ylamino]propanoic acid a potential treatment for type 2 diabetes.